Cas no 1597002-93-1 (2-(hex-5-yn-3-yl)aminopyridine-3-carboxylic acid)

• Product Name: 2-(hex-5-yn-3-yl)aminopyridine-3-carboxylic acid
• CAS No: 1597002-93-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6189381
• PubChem ID: 116129421
• Update Time: 2025-06-29

2-(hex-5-yn-3-yl)aminopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(hex-5-yn-3-yl)aminopyridine-3-carboxylic acid
• EN300-1449428
• 2-[(hex-5-yn-3-yl)amino]pyridine-3-carboxylic acid
• 1597002-93-1

• Inchi： 1S/C12H14N2O2/c1-3-6-9(4-2)14-11-10(12(15)16)7-5-8-13-11/h1,5,7-9H,4,6H2,2H3,(H,13,14)(H,15,16)
• InChI Key： PAPBXNBBNBOGIX-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1NC(CC#C)CC)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.2Ų

Additional information on 2-(hex-5-yn-3-yl)aminopyridine-3-carboxylic acid

Introduction to 2-(hex-5-yn-3-yl)aminopyridine-3-carboxylic acid (CAS No: 1597002-93-1)

The compound 2-(hex-5-yn-3-yl)aminopyridine-3-carboxylic acid (CAS No: 1597002-93-1) is a fascinating molecule with a unique structure and diverse applications in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile properties and potential uses in drug discovery, material science, and catalysis. The pyridine ring serves as the core structure, with a carboxylic acid group at the 3-position and an aminohexynyl group at the 2-position. The presence of the hexynyl chain introduces additional functional groups, enhancing the molecule's reactivity and making it a valuable substrate for further chemical modifications.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing 2-(hex-5-yn-3-yl)aminopyridine-3-carboxylic acid. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the placement of substituents on the pyridine ring. This method has been optimized to achieve high yields and excellent regioselectivity, making it a cornerstone in the synthesis of this compound.

The carboxylic acid group in this molecule plays a critical role in its chemical reactivity. It can undergo various transformations, such as esterification or amidation, enabling the creation of derivatives with tailored properties. For instance, converting the carboxylic acid into an ester or amide can enhance solubility or bioavailability, making it more suitable for pharmaceutical applications.

The hexynyl chain attached to the pyridine ring introduces alkyne functionality into the molecule. Alkynes are known for their ability to participate in cycloaddition reactions, such as the [4+2] cycloaddition with dienes (Diels-Alder reaction), leading to the formation of six-membered rings. This property has been exploited in recent studies to construct complex molecular frameworks based on 2-(hex-5-y